N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-hydroxypropyl)oxalamide

• IUPAC Name: N'-[[3-(2,5-difluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-hydroxypropyl)oxamide
• InChI: InChI=1S/C16H21F2N3O6S/c17-11-3-4-12(18)13(9-11)28(25,26)21-6-2-8-27-14(21)10-20-16(24)15(23)19-5-1-7-22/h3-4,9,14,22H,1-2,5-8,10H2,(H,19,23)(H,20,24)
• InChI Key: BEIMYBGLSPERFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCCO)S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C16H21F2N3O6S
• Molecular Weight: 421.4 g/mol

Description

N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-hydroxypropyl)oxalamide is a useful research compound. Its molecular formula is C16H21F2N3O6S and its molecular weight is 421.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure-Activity Relationships

Research on nonsteroidal antiandrogens, including the synthesis of 3-substituted derivatives of 2-hydroxypropionanilides, highlights the importance of sulfonyl compounds in developing treatments for androgen-responsive diseases. This work demonstrates the potential for sulfonyl derivatives to act as potent antiandrogens with selective activity, suggesting a pathway for the development of similar compounds for therapeutic applications (Tucker, Crook, & Chesterson, 1988).

Catalytic Applications

Studies on N-sulfonylcarboxamides reveal their dual role as directing groups for C–H activation and internal oxidants in ruthenium-catalyzed annulation reactions. This work underscores the versatility of sulfonyl derivatives in catalyzing chemical transformations, offering insights into the synthesis of complex organic compounds, including potentially N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(3-hydroxypropyl)oxalamide (Petrova, Rasina, & Jirgensons, 2017).

Bio-inspired Hydrophilicity

Research on hydrophilic bistriflimide-based ionic liquids, which are structurally related to sulfonyl compounds, provides a foundation for the development of water-compatible materials. Such studies indicate the potential for this compound to contribute to advancements in green chemistry and sustainable materials science (Freitas, Shimizu, & Lopes, 2020).

Stereodynamics and Analysis

Investigations into the stereodynamics of sulfonyl-containing compounds, such as 1-(methylsulfonyl)-3,5-bis(trifluoromethylsulfonyl)-1,3,5-triazinane, reveal the complex behavior of these molecules. Understanding the dynamic processes and conformations of sulfonyl derivatives enhances our knowledge of their chemical properties and potential applications in analytical chemistry (Shainyan, Ushakov, Koch, & Kleinpeter, 2006).

High Sensitivity Analysis

The development of water-soluble, cyanine dye-labeled proteins for high-performance liquid chromatography demonstrates the applicability of sulfonyl derivatives in enhancing detection sensitivity in protein analysis. This suggests the potential for this compound and similar compounds in biochemical assays and diagnostics (Qiao et al., 2009).